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Compound of Interest

Compound Name:
Octahydropyrano[3,4-c]pyrrole

hydrochloride

CAS No.: 1909306-44-0

Cat. No.: B2854448

Get Quote

Executive Summary
The octahydropyrano[3,4-c]pyrrole scaffold represents a privileged bicyclic heterocycle in

modern medicinal chemistry, distinguished by its high fraction of saturated carbon atoms (

). Unlike flat aromatic systems, this 6,5-fused scaffold offers a defined three-dimensional vector
for substituent display, enhancing selectivity and solubility while mitigating off-target toxicity.

This guide analyzes the scaffold's utility as a bioisostere for conformationally restricted

diamines, specifically in the development of Tachykinin NK1 receptor antagonists and

Histamine H4 ligands. It details the synthetic architecture, stereochemical considerations, and

validated protocols for constructing and derivatizing this core.

Part 1: Chemical Architecture & Properties[1]
Structural Analysis
The scaffold consists of a saturated tetrahydropyran ring fused to a pyrrolidine ring across the

3,4-bond of the pyran.
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IUPAC Name: Octahydropyrano[3,4-c]pyrrole[1][2][3]

Molecular Formula:

Stereochemistry: The fusion carbons (typically C3a and C7a) create two stereocenters. The

cis-fused isomer is thermodynamically preferred and kinetically accessible via most

cycloaddition routes, providing a "V-shaped" cleft. The trans-fused isomer is more strained

but offers a linear vector.

Physicochemical Profile[1][5][6]
Lipophilicity (cLogP): ~0.5–1.2 (unsubstituted), making it a polar core ideal for fragment-

based drug discovery (FBDD).

Basicity (pKa): The secondary amine typically has a pKa of 9.5–10.5, similar to pyrrolidine,

ensuring protonation at physiological pH.

Metabolic Stability: The ether oxygen in the pyran ring reduces the oxidative liability of the

adjacent carbons compared to a carbocyclic analog (octahydroindene).

Part 2: Synthetic Methodologies
The construction of the octahydropyrano[3,4-c]pyrrole core generally follows two strategic

disconnections: Intermolecular Cascade Reactions (for highly substituted derivatives) and

Intramolecular Cyclization (for the parent core).

Strategy A: Isocyanide-Based Multicomponent Cascade
This modern approach, highlighted in recent microreviews, utilizes an isocyanide-based

multicomponent reaction (MCR) followed by an oxo-Diels–Alder sequence. It is particularly

effective for generating densely functionalized scaffolds in a single pot.

Mechanism:

Michael Addition: An isocyanide attacks an electron-deficient alkyne.

Passerini-Type Reaction: Interception by a ketone/aldehyde.
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Mumm Rearrangement: Acyl transfer.

Oxo-Diels–Alder: Intramolecular cycloaddition to form the pyran ring fused to the pyrrole.

Strategy B: 1,3-Dipolar Cycloaddition (The "Classical"
Route)
For the synthesis of the core scaffold used in NK1 antagonists:

Precursor: 3-Allyltetrahydrofuran-4-amine derivatives or similar unsaturated amines.

Cyclization: An intramolecular dipolar cycloaddition of an azomethine ylide (generated in situ

from an aldehyde and the amine) onto the alkene tether.

Visualization of Synthetic Logic[1]
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Figure 1: Cascade synthesis pathway for functionalized pyrano[3,4-c]pyrrole derivatives.

Part 3: Medicinal Chemistry Applications[1][5][7][8]
Case Study: Tachykinin NK1 Receptor Antagonists
Patents (e.g., WO2006065711) identify this scaffold as a core for NK1 antagonists, used to

treat chemotherapy-induced nausea and vomiting (CINV).

Pharmacophore Mapping:

Pyrrole Nitrogen: Serves as the anchor point for a basic amine side chain (often benzyl or

benzhydryl groups) to interact with the receptor's aspartic acid residue.

Pyran Oxygen: Acts as a hydrogen bond acceptor, improving water solubility compared to

the carbocyclic analog.
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3,4-Fusion: Constrains the spatial arrangement of the "East" and "West" wings of the

molecule, locking the pharmacophores into a bioactive conformation.

SAR Decision Tree

Octahydropyrano[3,4-c]pyrrole
Core

N-Substitution (Pyrrole) C-Substitution (Pyran)

Benzhydryl Group
(High Potency NK1)

Methyl/Ethyl
(Low Potency)

Polar Groups (OH, NH2)
(Modulates Solubility)

Aryl Fusion
(Metabolic Liability)

Click to download full resolution via product page

Figure 2: Structure-Activity Relationship (SAR) logic for NK1 antagonist optimization.

Part 4: Experimental Protocol
Protocol: Synthesis of N-Benzyl-octahydropyrano[3,4-c]pyrrole Adapted from WO2013071697

and related heterocycle synthesis literature.

Objective: To synthesize the N-protected core scaffold suitable for further elaboration.

Reagents
Substrate: 3,7-Dioxa-2-azabicyclo[3.3.0]octane (if commercially available) OR in situ

precursor (e.g., diallyl amine derivative).

Alkylation Agent: Benzyl bromide (

).

Base: Potassium Carbonate (
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), anhydrous.

Solvent: Acetone or Acetonitrile (

).

Step-by-Step Methodology
Preparation: Charge a flame-dried round-bottom flask with octahydropyrano[3,4-c]pyrrole
hydrochloride (1.0 eq, 140 mg) and anhydrous Acetone (30 mL).

Basification: Add

(3.0 eq, 760 mg) to the solution. Stir at room temperature for 15 minutes to liberate the free
base.

Alkylation: Dropwise add Benzyl bromide (1.1 eq) to the suspension.

Reaction: Heat the mixture to reflux (

) for 12 hours. Monitor conversion via TLC (Mobile phase: 5% MeOH in DCM, stain with
Ninhydrin).

Workup:

Cool to room temperature.[4][5]

Filter off the inorganic salts (

, excess

).

Concentrate the filtrate in vacuo to obtain a viscous oil.

Purification: Dissolve residue in Ethyl Acetate (100 mL). Wash with water (2 x 50 mL) and

brine (1 x 50 mL). Dry over

, filter, and concentrate.

Validation:
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1H NMR (CDCl3): Look for the disappearance of the broad NH peak and appearance of

benzylic protons (~3.5 ppm, s, 2H) and aromatic multiplets (7.2–7.4 ppm).

MS (ESI): Expect

peak corresponding to the benzylated product.

Part 5: Data Summary
Property Value/Description Relevance

Scaffold Type Bicyclic (6,5-fused)

Reduces conformational

entropy; improves binding

affinity.

Stereochemistry cis-fused (typical)
Provides specific vector for

substituent display.

Key Application NK1 Antagonists

Treatment of CINV

(Chemotherapy-Induced

Nausea).

Key Application Histamine H4
Anti-inflammatory / Anti-

allergic.

Synthesis Type MCR / Cycloaddition Allows rapid library generation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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